Cas no 2137530-92-6 (1-Methyl-8-propyl-1-azaspiro[4.5]decan-4-one)

• Product Name: 1-Methyl-8-propyl-1-azaspiro[4.5]decan-4-one
• CAS No: 2137530-92-6
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6078917
• PubChem ID: 165463993
• Update Time: 2025-07-19

1-Methyl-8-propyl-1-azaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-8-propyl-1-azaspiro[4.5]decan-4-one
• EN300-785412
• 2137530-92-6
• 1-Methyl-8-propyl-1-azaspiro[4.5]decan-4-one

• Inchi： 1S/C13H23NO/c1-3-4-11-5-8-13(9-6-11)12(15)7-10-14(13)2/h11H,3-10H2,1-2H3
• InChI Key： UUVXRRIRJAHOKZ-UHFFFAOYSA-N
• SMILES： O=C1CCN(C)C21CCC(CCC)CC2

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Methyl-8-propyl-1-azaspiro[4.5]decan-4-one

Professional Introduction to 1-Methyl-8-propyl-1-azaspiro[4.5]decan-4-one (CAS No. 2137530-92-6)

1-Methyl-8-propyl-1-azaspiro[4.5]decan-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This organosulfur derivative belongs to the spirocyclic class of molecules, which are known for their structural complexity and diverse pharmacological effects. The compound's molecular structure, characterized by a nitrogen-containing spirocyclic core, makes it an intriguing candidate for further investigation in drug discovery and development.

The CAS number 2137530-92-6 provides a unique identifier for this chemical entity, facilitating its classification and referencing in scientific literature. The presence of both methyl and propyl substituents in the molecule contributes to its complex stereochemistry, which is a critical factor in determining its biological efficacy.Spirocyclic compounds have been widely studied for their potential applications in medicinal chemistry, particularly due to their ability to exhibit multiple binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of such complex molecules with greater accuracy. This has led to an increased interest in 1-Methyl-8-propyl-1-azaspiro[4.5]decan-4-one as a potential lead compound for the development of novel therapeutic agents. The spirocyclic core of this molecule provides a stable scaffold that can be modified to enhance its pharmacological properties.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. Studies have suggested that spirocyclic compounds can interact with various neurotransmitter receptors, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The nitrogen-containing heterocycle in 1-Methyl-8-propyl-1-azaspiro[4.5]decan-4-one may contribute to its ability to interact with these receptors, thereby influencing neuronal function.

In addition to its potential applications in neurology, this compound has also shown promise in the field of anti-inflammatory research. Chronic inflammation is a key factor in the pathogenesis of numerous diseases, including cardiovascular disorders and autoimmune conditions. The structural features of 1-Methyl-8-propyl-1-azaspiro[4.5]decan-4-one suggest that it may be able to inhibit inflammatory pathways by interacting with specific enzymes and signaling molecules.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including cyclization reactions and nucleophilic substitutions, to construct the spirocyclic core. The introduction of the methyl and propyl groups at specific positions on the molecule requires precise control over reaction conditions to achieve the desired stereochemistry.

One of the challenges associated with working with spirocyclic compounds is their inherent complexity, which can make synthetic routes both challenging and time-consuming. However, recent advances in synthetic methodologies have made it possible to access increasingly complex spirocyclic structures more efficiently than ever before. These advancements have opened up new possibilities for the development of novel bioactive molecules based on spirocyclic scaffolds.

The biological evaluation of 1-Methyl-8-propyl-1-azaspiro[4.5]decan-4-one has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors relevant to neurological and inflammatory diseases. These findings have encouraged researchers to pursue further investigation into its potential therapeutic applications.

In vivo studies have provided additional insights into the pharmacological properties of this compound. Animal models have shown that it can modulate neurological pathways associated with memory and learning, suggesting its potential as a treatment for cognitive disorders. Additionally, preliminary data indicate that it may have anti-inflammatory effects, making it a candidate for the management of chronic inflammatory conditions.

The future direction of research on 1-Methyl-8-propyl-1-azaspiro[4.5]decan-4-one will likely focus on optimizing its pharmacological properties through structural modifications. By fine-tuning the substituents on the spirocyclic core, researchers aim to enhance its binding affinity, selectivity, and metabolic stability. These efforts will be crucial in translating preclinical findings into clinical applications.

Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in advancing our understanding of this compound's potential applications. By leveraging interdisciplinary approaches, researchers can accelerate the discovery and development of novel therapeutic agents based on spirocyclic scaffolds like 1-Methyl-8-propyl-1-azaspiro[4.5]decan-4-one.